Cas no 898768-52-0 (1-(2-chlorophenyl)-3-(4-fluorophenyl)propan-1-one)

• Product Name: 1-(2-chlorophenyl)-3-(4-fluorophenyl)propan-1-one
• CAS No: 898768-52-0
• MF: C₁₅H₁₂ClFO
• MW: 262.706586837769
• CID: 1946742
• PubChem ID: 24726194
• Update Time: 2025-05-22

1-(2-chlorophenyl)-3-(4-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-(4-fluorophenyl)propan-1-one
• 2'-chloro-3-(4-fluorophenyl)propiophenone
• CTK5G4916
• AG-H-64979
• 898768-52-0
• 1-(2-Chlorophenyl)-3-(4-fluorophenyl)-1-propanone
• DTXSID80644587
• AKOS016021788
• MFCD03843585

• MDL： MFCD03843585
• Inchi： 1S/C15H12ClFO/c16-14-4-2-1-3-13(14)15(18)10-7-11-5-8-12(17)9-6-11/h1-6,8-9H,7,10H2
• InChI Key： HTWDPAVJICAZJP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CCC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 262.05600
• Monoisotopic Mass: 262.0560709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.29460

Additional information on 1-(2-chlorophenyl)-3-(4-fluorophenyl)propan-1-one

1-(2-Chlorophenyl)-3-(4-Fluorophenyl)Propan-1-One: A Comprehensive Overview

1-(2-Chlorophenyl)-3-(4-Fluorophenyl)Propan-1-One, also known by its CAS number 898768-52-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a member of the ketone family, characterized by its unique structure that combines a ketone group with two aromatic rings substituted with chlorine and fluorine atoms. The presence of these halogen substituents imparts distinct electronic and steric properties, making this compound a valuable tool in various chemical and biological applications.

The structural formula of 1-(2-Chlorophenyl)-3-(4-Fluorophenyl)Propan-1-One reveals a propanone backbone with two aromatic substituents. The ketone group is located at the central carbon atom, while the two phenyl rings are attached to the adjacent carbons. The chlorine atom is positioned at the 2nd position of one phenyl ring, while the fluorine atom occupies the 4th position of the other phenyl ring. This specific substitution pattern contributes to the compound's stability and reactivity, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 1-(2-Chlorophenyl)-3-(4-Fluorophenyl)Propan-1-One as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the construction of complex natural product analogs, where its ketone functionality serves as an ideal site for various nucleophilic additions and condensations. For instance, this compound has been employed in the synthesis of α,β-unsaturated ketones, which are known for their anti-inflammatory and anticancer properties.

In addition to its synthetic applications, CAS No. 898768-52-0 has been investigated for its photophysical properties. The presence of electron-withdrawing groups like chlorine and fluorine enhances the compound's ability to absorb UV light, making it a candidate for use in photovoltaic materials and light-emitting diodes (LEDs). Recent advancements in materials science have leveraged this property to develop more efficient optoelectronic devices.

The synthesis of 1-(2-Chlorophenyl)-3-(4-Fluorophenyl)Propan-1-One typically involves a multi-step process that begins with the preparation of substituted phenols or chlorobenzene derivatives. One common approach is the Friedel-Crafts acylation reaction, which allows for the controlled introduction of the ketone group onto aromatic rings. However, due to steric hindrance and electronic effects, optimizing this reaction requires careful selection of catalysts and reaction conditions.

Beyond its chemical synthesis, this compound has found applications in medicinal chemistry. Its ability to modulate enzyme activity makes it a promising lead compound for drug discovery. For example, studies have shown that derivatives of this compound can inhibit certain kinases involved in cancer cell proliferation. These findings underscore its potential as a scaffold for developing novel therapeutic agents.

In terms of environmental impact, CAS No. 898768-52-0 has been subjected to ecotoxicological assessments to determine its effects on aquatic organisms. Research indicates that while it exhibits moderate toxicity at high concentrations, its environmental persistence is relatively low due to rapid degradation under aerobic conditions. This information is crucial for guiding safe handling practices and waste management strategies.

The study of 1-(2-Chlorophenyl)-3-(4-Fluorophenyl)Propan-1-One continues to evolve as researchers explore new synthetic pathways and biological applications. Its unique combination of structural features makes it an invaluable resource in both academic research and industrial development. As advancements in analytical techniques and computational modeling continue to emerge, our understanding of this compound's properties and potential uses will undoubtedly expand further.